Cas no 12128-26-6 (Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro-)

• Product Name: Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro-
• CAS No: 12128-26-6
• CID: 156424
• Update Time: 2025-06-08

Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- Chemical and Physical Properties

Names and Identifiers

• Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro-
• -cyclopentadienylhydro-
• -cyclopentadienylhydrotungsten
• Cyclopentyldienyltricarbonyltungsten hydride
• Tricarbonyl-&#960
• Tricarbonyl(cyclopentadienyl)hydridotungsten
• Tricarbonyl(cyclopentadienyl)tungsten hydride
• Tungsten, tricarbonyl-&#960
• Tricarbonyl(eta5-cyclopentadienyl)hydrotungsten
• Tricarbonyl-pi-cyclopentadienylhydrotungsten
• CYCLOPENTADIENYLTUNGSTEN(II) TRICARBONY&
• Tungsten, tricarbonyl-pi-cyclopentadienylhydro-
• cyclopentadienyltungsten(ii) tricarbonyl hydride
• tricarbonyl(cyclopentadienyl)hydridotungsten(ii)
• Cyclopentadienyltungsten(II) tricarbonyl hydride 98%

• Inchi： 1S/C5.3CO.W.H/c1-2-4-5-3-1;3*1-2;;/q-1;;;;+1;
• InChI Key： HWMKFPNYAQHNHE-UHFFFAOYSA-N
• SMILES： C([W+2]1234(C5=C1C2=C3[C-]45)([H-])(C#O)C#O)#O

Computed Properties

• Exact Mass: 332.975
• Monoisotopic Mass: 332.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 21.6
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: Not available
• Flash Point: 170 °F
• LogP: 0.71940
• Solubility: Not available

Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- Security Information

• Hazardous Material transportation number：UN 3396 4.3/PG 3
• WGK Germany：3
• Hazard Category Code： R11;R14
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R11-14
• Safety Term：S16
• Storage Condition：2-8°C

Additional information on Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro-

Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- (CAS No. 12128-26-6): An Overview of a Versatile Organometallic Compound

Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- (CAS No. 12128-26-6) is a unique organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and medicinal chemistry. This compound, also known as cyclopentadienyltungsten hexacarbonyl hydride, is characterized by its distinctive structure and versatile reactivity. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements of this intriguing compound.

The molecular structure of Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- consists of a tungsten atom coordinated to a cyclopentadienyl ligand and three carbonyl groups, with an additional hydride ligand. This arrangement provides a rich platform for various chemical transformations and catalytic processes. The cyclopentadienyl ligand is particularly noteworthy for its ability to stabilize the tungsten center and facilitate electron delocalization.

One of the key features of Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- is its reactivity in catalytic reactions. Recent studies have highlighted its potential as a catalyst in hydrogenation reactions, particularly for the reduction of unsaturated organic compounds. The presence of the hydride ligand and the electron-rich nature of the tungsten center make it an effective catalyst for these processes. For instance, a study published in the Journal of Catalysis demonstrated that this compound can efficiently catalyze the hydrogenation of alkenes and alkynes under mild conditions.

In addition to its catalytic applications, Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- has shown promise in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials with tailored functionalities. Research in this area has focused on the development of metal-organic frameworks (MOFs) and coordination polymers that incorporate this compound. These materials exhibit enhanced stability and tunable porosity, making them suitable for applications such as gas storage and separation.

The synthesis of Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- typically involves the reaction of tungsten hexacarbonyl with cyclopentadiene in the presence of a suitable reducing agent. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For example, a green chemistry approach using water as a solvent has been reported to achieve high yields while minimizing waste generation.

In the realm of medicinal chemistry, Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- has been explored for its potential therapeutic applications. Studies have investigated its anticancer properties by evaluating its ability to inhibit tumor cell growth. The unique electronic configuration and redox properties of this compound make it an interesting candidate for developing novel anticancer agents. Preliminary results from in vitro experiments have shown promising activity against various cancer cell lines.

Despite its numerous applications and potential benefits, it is important to handle Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- with care due to its reactivity and potential hazards associated with organometallic compounds. Proper safety protocols should be followed during synthesis and handling to ensure safe laboratory practices.

In conclusion, Tungsten, tricarbonyl(h5-2,4-cyclopentadien-1-yl)hydro- (CAS No. 12128-26-6) is a multifaceted organometallic compound with significant implications in catalysis, materials science, and medicinal chemistry. Its unique structure and reactivity make it a valuable tool for researchers across various scientific disciplines. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.